Cas no 1344970-46-2 ((1R)-1-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-amine)

• Product Name: (1R)-1-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-amine
• CAS No: 1344970-46-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6237462
• PubChem ID: 64712583
• Update Time: 2025-08-02

(1R)-1-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-amine
• EN300-1868267
• CS-0266899
• AKOS014039888
• (1r)-1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethan-1-amine
• 1344970-46-2
• (1r)-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine

• Inchi： 1S/C8H15NO/c1-5(9)7-4-6-2-3-8(7)10-6/h5-8H,2-4,9H2,1H3/t5-,6?,7?,8?/m1/s1
• InChI Key： WJZWHDOCQPDZRT-NIYQRSRNSA-N
• SMILES： O1C2CCC1C([C@@H](C)N)C2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (1R)-1-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-amine

Recent Advances in the Study of (1R)-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine (CAS: 1344970-46-2)

The compound (1R)-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine (CAS: 1344970-46-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, featuring a 7-oxabicyclo[2.2.1]heptane scaffold, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and pain management. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have reported a stereoselective synthesis of (1R)-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine, which is crucial for producing high-purity material for preclinical and clinical studies. The synthetic approach often involves asymmetric hydrogenation or enzymatic resolution to achieve the desired enantiomeric purity. These methods have been optimized to improve yield and scalability, addressing the challenges associated with the compound's complex bicyclic structure.

Pharmacological evaluations have revealed that (1R)-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine exhibits high affinity for specific neurotransmitter receptors, particularly those involved in pain modulation and neuroprotection. In vitro and in vivo studies have demonstrated its efficacy in animal models of neuropathic pain and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) further enhances its therapeutic potential for CNS-targeted applications. These findings have spurred interest in its development as a novel analgesic or neuroprotective agent.

Recent mechanistic studies have shed light on the compound's interaction with biological targets. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its binding affinity and selectivity. Molecular docking and dynamics simulations have provided detailed insights into the binding mode of (1R)-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine with its target receptors, facilitating the design of derivatives with improved pharmacological profiles. These computational studies are complemented by experimental data, ensuring a comprehensive understanding of the compound's action.

In addition to its therapeutic potential, (1R)-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine has also been explored as a chiral building block in organic synthesis. Its rigid bicyclic framework and stereochemical purity make it a valuable intermediate for the preparation of complex molecules. Researchers have utilized this compound in the synthesis of bioactive natural products and pharmaceuticals, highlighting its versatility in medicinal chemistry.

Despite these advancements, challenges remain in the development of (1R)-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties, paving the way for clinical trials. Collaborative efforts between academia and industry are essential to accelerate its translation from bench to bedside.

In conclusion, (1R)-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine (CAS: 1344970-46-2) represents a promising candidate for drug development, with applications in pain management and neuroprotection. Recent studies have advanced our understanding of its synthesis, pharmacology, and mechanism of action, providing a solid foundation for further research. Continued exploration of this compound and its derivatives is expected to yield novel therapeutics with significant clinical impact.